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Compound of Interest

Compound Name: AZD5597

Cat. No.: B1683948 Get Quote

AZD5597 is a potent, small molecule inhibitor of Cyclin-Dependent Kinase 1 (CDK1) and

Cyclin-Dependent Kinase 2 (CDK2), with IC50 values of 2 nM for both.[1][2] As a research

compound with significant biological activity, proper handling and safety precautions are

paramount to ensure the well-being of laboratory personnel and the integrity of experimental

outcomes. This guide provides essential safety and logistical information for the handling and

disposal of AZD5597.

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted for all procedures involving

AZD5597 to determine the appropriate level of personal protective equipment.[3] Given its

classification as a potent research compound of unknown comprehensive toxicity, a

conservative approach to PPE is recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1683948?utm_src=pdf-interest
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://www.medchemexpress.com/azd5597.html
https://www.medkoo.com/products/4983
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Eye and Face Protection
ANSI Z87.1 compliant safety

glasses with side shields.[4][5]

Chemical splash goggles.[5] A

face shield should be worn in

addition to goggles when there

is a significant risk of splashes

or sprays.[5][6]

Hand Protection

Disposable nitrile gloves.[4]

Immediately replace if

contaminated.[4]

Double-gloving with nitrile

gloves or wearing a more

resistant glove, such as a

flexible laminate (e.g., Silver

Shield), under an outer nitrile

glove, especially for

compounds with unknown

toxicity.[5]

Body Protection A flame-resistant lab coat.[5]
A closed lab coat that extends

below the knee.[5]

Foot Protection Closed-toe shoes.[4][5][6] ---

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood.

A NIOSH-approved respirator

may be necessary for

procedures that could

generate aerosols or if

handling large quantities.

Operational Plan
Receiving and Storage: Upon receipt, visually inspect the container for any damage or leakage.

AZD5597 is typically shipped as a solid powder at ambient temperature.[2] For long-term

storage, it is recommended to store the compound at -20°C for months to years.[2] For short-

term storage of a few days to weeks, 0-4°C is acceptable.[2] The compound should be stored

in a dry, dark place.[2]

Solution Preparation: AZD5597 is soluble in DMSO and methanol.[2][7] It is not soluble in

water.[2] When preparing stock solutions, it is advisable to do so within a chemical fume hood
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to minimize inhalation exposure. For in vivo experiments, it is recommended to prepare fresh

solutions daily.[1] Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up

to 1 month, protected from light.[1] To avoid degradation from repeated freeze-thaw cycles, it is

best to aliquot the stock solution into single-use volumes.[1]

Experimental Workflow:

Preparation

Experimentation Disposal

Receive and Inspect AZD5597 Store at -20°C (Long-term)
If intact

Prepare Stock Solution (in DMSO or Methanol)

For use

Aliquot for Single Use

Treat with AZD5597 Working SolutionPrepare Cell Culture or Animal Model Incubate Perform Assay (e.g., Proliferation, Western Blot) Decontaminate Surfaces and Equipment Dispose of Waste (Solid and Liquid)

Click to download full resolution via product page

Experimental workflow for handling AZD5597.

Disposal Plan
All waste materials contaminated with AZD5597, including empty containers, pipette tips,

gloves, and excess solutions, should be considered hazardous chemical waste. Dispose of this

waste in accordance with all applicable federal, state, and local regulations. Do not dispose of

AZD5597 down the drain or in the regular trash.

Signaling Pathway
AZD5597 is a potent inhibitor of CDK1 and CDK2.[1][2][7] These kinases are crucial for cell

cycle progression. By inhibiting CDK1 and CDK2, AZD5597 can block the proliferation of tumor

cells.[1][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.medchemexpress.com/azd5597.html
https://www.medchemexpress.com/azd5597.html
https://www.medchemexpress.com/azd5597.html
https://www.benchchem.com/product/b1683948?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://www.medchemexpress.com/azd5597.html
https://www.medkoo.com/products/4983
https://www.caymanchem.com/product/38526/azd-5597
https://www.benchchem.com/product/b1683948?utm_src=pdf-body
https://www.medchemexpress.com/azd5597.html
https://www.caymanchem.com/product/38526/azd-5597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AZD5597

CDK1 CDK2

Cell Cycle Progression

Cell Proliferation

Click to download full resolution via product page

Inhibitory action of AZD5597 on the cell cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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